molecular formula C15H19N5O4 B2830134 Ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate CAS No. 878735-79-6

Ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate

Cat. No. B2830134
CAS RN: 878735-79-6
M. Wt: 333.348
InChI Key: LYXXETZEOTXSHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate, also known as ETPI, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. ETPI is a purine derivative that has been synthesized through a series of chemical reactions, and its unique chemical structure has made it a promising candidate for research in the fields of medicine, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Biological Activity

The study on the synthesis of new 1,3,4-oxadiazole compounds derived from 1H-imidazole shows the process of creating novel compounds with potential biological activity. These compounds were evaluated against common bacteria, suggesting their potential application in developing antibacterial agents (Khalid A. Al-badrany, A. Mohammed, Yuosra K. Alasadi, 2019).

Catalytic Applications

Research involving ionic liquids like 1-ethyl-3-methylimidazole acetate ([EMIM]OAc) under ultrasonic irradiation for the synthesis of trisubstituted imidazoles highlights the efficiency of these catalysts. This approach offers advantages such as avoiding harmful catalysts and high yields at room temperature, indicating the chemical's utility in facilitating environmentally friendly chemical reactions (Hongjun Zang et al., 2010).

Antimicrobial Activities

Compounds synthesized from processes involving ethyl esters and imidazole derivatives have been screened for antimicrobial activities. These studies demonstrate the potential of such compounds in creating effective antimicrobial agents, which could be crucial for pharmaceutical applications (Pratibha Sharma et al., 2004).

Chemical Synthesis and Drug Development

Alternative synthesis routes for drugs, avoiding hazardous reagents like methyl isocyanate, have been explored using ethyl (8-carbamoyl-3,4-dihydro-4-oxoimidazo[5,1,-d]-1,2,3,5-tetrazin-3-yl)acetate. Such studies contribute to safer drug manufacturing processes, highlighting the importance of novel synthesis pathways in drug development (Yongfeng Wang, M. Stevens, W. Thomson, 1994).

Material Science and Chemistry

Investigations into the synthesis, structure, and properties of compounds like bis(2-(1-ethyl-1H-imidazol-4-yl)acetate) copper(II) demonstrate the compound's potential applications in material science. This includes the development of new materials with unique chemical and physical properties, which could have implications in various industrial applications (A. Banerjee et al., 2013).

properties

IUPAC Name

ethyl 2-(2,4,7,8-tetramethyl-1,3-dioxopurino[7,8-a]imidazol-6-yl)acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H19N5O4/c1-6-24-10(21)7-19-8(2)9(3)20-11-12(16-14(19)20)17(4)15(23)18(5)13(11)22/h6-7H2,1-5H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LYXXETZEOTXSHB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)CN1C(=C(N2C1=NC3=C2C(=O)N(C(=O)N3C)C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H19N5O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

ethyl 2-(1,3,6,7-tetramethyl-2,4-dioxo-3,4-dihydro-1H-imidazo[2,1-f]purin-8(2H)-yl)acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.